Cas no 885956-50-3 ( )

• Product Name: &nbsp
• CAS No: 885956-50-3
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 993233
• PubChem ID: 1515282
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-AMINO-3-BROMO-PHENYL)-PROPAN-1-ONE
• 1-(4-AMINO-3-BROMOPHENYL)PROPAN-1-ONE
• 885956-50-3
• AKOS013512858
• DTXSID90363934
•  

• Inchi： 1S/C9H10BrNO/c1-2-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2,11H2,1H3
• InChI Key： SWKMNMPEQTXGII-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CC)=O)N

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų